![molecular formula C9H7IN2O2 B1325019 methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate CAS No. 944937-30-8](/img/structure/B1325019.png)
methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
Overview
Description
“Methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate” is a chemical compound with the molecular formula C9H7IN2O2 . It is a derivative of 1H-Pyrrolo[2,3-b]pyridine, also known as 7-azaindole .
Molecular Structure Analysis
The molecular structure of the parent compound, 1H-Pyrrolo[2,3-b]pyridine, consists of a pyridine ring fused with a pyrrole ring . The “this compound” has additional functional groups: a methyl ester group (-COOCH3) at the 5-position and an iodine atom at the 3-position .Physical And Chemical Properties Analysis
This compound has a molecular weight of 302.07 . Other physical and chemical properties like melting point, boiling point, and solubility are not provided in the available resources .Scientific Research Applications
Antibacterial Activity
Methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is linked to the synthesis of pyrrolopyridine analogs, like 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, which have shown antibacterial activity in vitro. This is based on a study where such compounds were synthesized from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate (Toja et al., 1986).
Potential Anti-inflammatory Agents
Research also suggests that structurally related molecules of this compound, such as methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, may have potential as anti-inflammatory agents. This connection is based on the anti-inflammatory activity of similar molecular structures (Moloney, 2001).
Agrochemical and Functional Material Applications
The compound has been explored for its potential in developing agrochemicals and functional materials. Studies have shown that functionalization of 1H-pyrrolo[2,3-b]pyridine can lead to the creation of compounds with high fungicidal activity, which could be significant in agricultural applications (Minakata et al., 1992).
Development of New Heterocyclic Systems
This compound plays a role in synthesizing new heterocyclic systems, which is crucial for the development of novel chemical entities. Such research is vital for advancing in various fields like pharmaceutical chemistry and materials science (Tumkevičius & Masevičius, 2007).
Antitumor Activity in Experimental Models
Research into 1H-pyrrolo[2,3-b]pyridine derivatives, closely related to this compound, has indicated promising antitumor activities in experimental models. Such studies are instrumental in identifying new therapeutic agents for cancer treatment (Carbone et al., 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it could be harmful if swallowed or in contact with skin . Proper safety measures should be taken while handling this compound, including wearing appropriate protective clothing and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IN2O2/c1-14-9(13)5-2-6-7(10)4-12-8(6)11-3-5/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABEUCTPKYMGJPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(NC=C2I)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20640144 | |
Record name | Methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20640144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
944937-30-8 | |
Record name | Methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=944937-30-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20640144 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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